Cas no 1609353-88-9 (methyl 6-(trifluoromethyl)-1H-benzimidazole-2-carboxylate)

methyl 6-(trifluoromethyl)-1H-benzimidazole-2-carboxylate structure
1609353-88-9 structure
Product Name:methyl 6-(trifluoromethyl)-1H-benzimidazole-2-carboxylate
CAS No:1609353-88-9
MF:C10H7F3N2O2
MW:244.169992685318
CID:6967381
PubChem ID:112616536
Update Time:2025-08-13

methyl 6-(trifluoromethyl)-1H-benzimidazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • DB-143459
    • SY351910
    • methyl 5-trifluoromethylbenzimidazole-2-carboxylate
    • Methyl 6-(trifluoromethyl)-1H-benzo[d]imidazole-2-carboxylate
    • MFCD26257871
    • methyl 5-(trifluoromethyl)benzimidazole-2-carboxylate
    • Methyl 5-(trifluoromethyl)-1H-benzo[d]imidazole-2-carboxylate
    • SCHEMBL17161369
    • SCHEMBL17161367
    • 1609353-88-9
    • methyl 6-(trifluoromethyl)-1H-benzimidazole-2-carboxylate
    • Inchi: 1S/C10H7F3N2O2/c1-17-9(16)8-14-6-3-2-5(10(11,12)13)4-7(6)15-8/h2-4H,1H3,(H,14,15)
    • InChI Key: SICUYBSAWTXQRU-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC2=C(C=1)NC(C(=O)OC)=N2)(F)F

Computed Properties

  • Exact Mass: 244.04596196Da
  • Monoisotopic Mass: 244.04596196Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 55Ų
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